![molecular formula C10H11NO3 B1608928 3-[(4-Methylphenyl)amino]-3-oxopropanoic acid CAS No. 95262-01-4](/img/structure/B1608928.png)
3-[(4-Methylphenyl)amino]-3-oxopropanoic acid
Overview
Description
“3-[(4-Methylphenyl)amino]-3-oxopropanoic acid” is a compound that belongs to the class of organic compounds known as hybrid peptides . These are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond .
Molecular Structure Analysis
The molecular structure of “3-[(4-Methylphenyl)amino]-3-oxopropanoic acid” is represented by the empirical formula C10H13NO3 . The molecular weight of this compound is 195.22 .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, 3-[(4-Methylphenyl)amino]-3-oxopropanoic acid is explored for its potential as a building block for the synthesis of various pharmaceutical compounds. Its structure, featuring both an amino and a carboxylic acid functional group, makes it a versatile precursor for creating a wide range of bioactive molecules. It could be used to develop novel therapeutic agents, particularly in the design of enzyme inhibitors or receptor modulators that require specific structural features for binding .
Agriculture
In the field of agriculture, this compound could be investigated for its role in plant growth regulation or as a precursor to agrochemicals. Its chemical structure suggests potential activity in influencing plant hormone pathways or defending against pests. Research could focus on synthesizing derivatives that act as herbicides or fungicides, contributing to crop protection strategies .
Materials Science
3-[(4-Methylphenyl)amino]-3-oxopropanoic acid: may have applications in materials science due to its potential for polymerization. The presence of reactive functional groups allows for the creation of novel polymeric materials with specific mechanical and chemical properties. These materials could be useful in various industries, including automotive, aerospace, and electronics .
Environmental Science
Environmental science applications might include the use of 3-[(4-Methylphenyl)amino]-3-oxopropanoic acid as a selective chelating agent for heavy metal remediation. Its structure could allow it to bind with heavy metals, facilitating their removal from contaminated water sources. Further research could optimize its binding efficiency and selectivity for practical environmental cleanup efforts .
Biochemistry
In biochemistry, this compound’s potential to interact with enzymes and proteins could be harnessed to study biochemical pathways. It could act as an inhibitor or activator in enzymatic reactions, helping to elucidate the mechanisms of action of various enzymes. Additionally, it might serve as a molecular probe to study protein-ligand interactions, contributing to our understanding of cellular processes .
Pharmacology
Pharmacological research might investigate 3-[(4-Methylphenyl)amino]-3-oxopropanoic acid for its drug-like properties. Its molecular framework could be modified to enhance its pharmacokinetics and pharmacodynamics, aiming to develop new drugs with improved efficacy and safety profiles. Studies could focus on its potential use in treating diseases where modulation of specific biological targets is required .
Mechanism of Action
Target of Action
Similar compounds have been known to target proteins such as β-catenin . The role of β-catenin is crucial in the Wnt signaling pathway, which is involved in cell growth and maintenance .
Mode of Action
Compounds with similar structures have been shown to interact with their targets via direct affinity interaction, inducing ubiquitination and proteasomal degradation . This process can lead to changes in cellular signaling pathways, affecting cell growth and maintenance .
properties
IUPAC Name |
3-(4-methylanilino)-3-oxopropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-7-2-4-8(5-3-7)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMKFYQZTVRBBDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10366700 |
Source
|
| Record name | 3-[(4-methylphenyl)amino]-3-oxopropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10366700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Methylphenyl)amino]-3-oxopropanoic acid | |
CAS RN |
95262-01-4 |
Source
|
| Record name | 3-[(4-Methylphenyl)amino]-3-oxopropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=95262-01-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-[(4-methylphenyl)amino]-3-oxopropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10366700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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